Cas no 1219026-91-1 (6-Bromo-7-methyl-1,2,3,4-tetrahydropyridino[2,3-b]pyridine)

• Product Name: 6-Bromo-7-methyl-1,2,3,4-tetrahydropyridino[2,3-b]pyridine
• CAS No: 1219026-91-1
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 2102118
• Update Time: 2024-11-26

6-Bromo-7-methyl-1,2,3,4-tetrahydropyridino[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-methyl-1,2,3,4-tetrahydro-1,8-naphthyridine
• QKPHUFUAOAAXHN-UHFFFAOYSA-N
• SBB081653
• 6-bromo-7-methyl-1,2,3,4-tetrahydro-1,8-naphthyrid
• 6-bromo-7-methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine
• 6-bromo-7-methyl-1,2,3,4-tetrahydropyridino[2,3-b]pyridine
• 6-Bromo-7-methyl-1,2,3,4-tetrahydropyridino[2,3-b]pyridine

• Inchi： 1S/C9H11BrN2/c1-6-8(10)5-7-3-2-4-11-9(7)12-6/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： QKPHUFUAOAAXHN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C2C(=C1)CCCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 24.9